Cas no 27483-18-7 ((3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione)

• Product Name: (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione
• CAS No: 27483-18-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD24549394
• CID: 1080755
• PubChem ID: 927560
• Update Time: 2025-04-20

(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• Cyclo(D-Val-L-Pro)
• Cyclo(L-prolyl-D-valine)
• Cyclo(L-prolyl-D-valyl)
• Cyclo-(S-Pro-R-Val)
• D-Valyl-L-proline diketopiperazine
• [ "" ]
• (3R,8aS)-Octahydro-3-(1-methylethyl)pyrrolo[1,2-a]pyrazine-1,4-dione
• (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione
• (3R,8aS)-3-propan-2-yl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• AKOS032948976
• EN300-20097826
• DTXSID201159678
• (3R,8aS)-Hexahydro-3-(1-methylethyl)pyrrolo[1,2-a]pyrazine-1,4-dione
• FS-8688
• (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
• 27483-18-7
• CHEMBL460676
• (3R,8aS)-3-(propan-2-yl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3R, 8aS)-3-propan-2-yl-2, 3, 6, 7, 8, 8a-hexahydropyrrolo[1, 2-a]pyrazine-1, 4-dione
• (3R,8AS)-3-isopropylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3R,8aS)-3-isopropyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

• MDL： MFCD24549394
• Inchi： 1S/C10H16N2O2/c1-6(2)8-10(14)12-5-3-4-7(12)9(13)11-8/h6-8H,3-5H2,1-2H3,(H,11,13)/t7-,8+/m0/s1
• InChI Key： XLUAWXQORJEMBD-JGVFFNPUSA-N
• SMILES： O=C1[C@@H](C(C)C)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153-155 ºC
• Solubility: Slightly soluble (7.3 g/l) (25 º C),

(3R,8aS)-3-(propan-2-yl)-octahydropyrrolo1,2-apiperazine-1,4-dione Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives